N-Benzyl-2-(4-chloro-3-(trifluoromethyl)phenoxy)butanamide
Description
N-Benzyl-2-(4-chloro-3-(trifluoromethyl)phenoxy)butanamide is a useful research compound. Its molecular formula is C18H17ClF3NO2 and its molecular weight is 371.8 g/mol. The purity is usually 95%.
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Properties
CAS No. |
86464-62-2 |
|---|---|
Molecular Formula |
C18H17ClF3NO2 |
Molecular Weight |
371.8 g/mol |
IUPAC Name |
N-benzyl-2-[4-chloro-3-(trifluoromethyl)phenoxy]butanamide |
InChI |
InChI=1S/C18H17ClF3NO2/c1-2-16(17(24)23-11-12-6-4-3-5-7-12)25-13-8-9-15(19)14(10-13)18(20,21)22/h3-10,16H,2,11H2,1H3,(H,23,24) |
InChI Key |
UKHHXMGOQLIZJH-UHFFFAOYSA-N |
SMILES |
CCC(C(=O)NCC1=CC=CC=C1)OC2=CC(=C(C=C2)Cl)C(F)(F)F |
Canonical SMILES |
CCC(C(=O)NCC1=CC=CC=C1)OC2=CC(=C(C=C2)Cl)C(F)(F)F |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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